Cas no 52358-74-4 (2,3-Heptanedione, 5-methyl-)
2,3-Heptanedione, 5-methyl- structure
Product Name:2,3-Heptanedione, 5-methyl-
CAS No:52358-74-4
MF:C8H14O2
MW:142.195562839508
CID:359821
PubChem ID:20560357
Update Time:2025-04-19
2,3-Heptanedione, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Heptanedione, 5-methyl-
- 5-methylheptane-2,3-dione
- DTXSID30608735
- 52358-74-4
- SCHEMBL11328060
-
- Inchi： 1S/C8H14O2/c1-4-6(2)5-8(10)7(3)9/h6H,4-5H2,1-3H3
- InChI Key： KJAYZTTWCWTLHG-UHFFFAOYSA-N
- SMILES： O=C(C(C)=O)CC(C)CC
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,3-Heptanedione, 5-methyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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